Cas no 1178906-66-5 (Tert-Butyl 3-[(1-phenylethyl)amino]propanoate)

• Product Name: Tert-Butyl 3-[(1-phenylethyl)amino]propanoate
• CAS No: 1178906-66-5
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD14707377
• CID: 4683680
• Update Time: 2025-06-08

Tert-Butyl 3-[(1-phenylethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(1-phenylethyl)amino]propanoate
• KWVMYMIPSINHKF-UHFFFAOYSA-N
• 3-(1-phenyl-ethylamino)-propionic acid tert-butyl ester
• Tert-Butyl 3-[(1-phenylethyl)amino]propanoate

• MDL： MFCD14707377
• Inchi： 1S/C15H23NO2/c1-12(13-8-6-5-7-9-13)16-11-10-14(17)18-15(2,3)4/h5-9,12,16H,10-11H2,1-4H3
• InChI Key： KWVMYMIPSINHKF-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 3-[(1-phenylethyl)amino]propanoate

Comprehensive Overview of Tert-Butyl 3-[(1-phenylethyl)amino]propanoate (CAS No. 1178906-66-5)

Tert-Butyl 3-[(1-phenylethyl)amino]propanoate is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. Its CAS number, 1178906-66-5, uniquely identifies this ester derivative, which features a tert-butyl group and a phenylethylamine moiety. This combination grants the molecule unique physicochemical properties, making it valuable for drug discovery and intermediate synthesis. Researchers often explore its potential in modulating biological pathways, particularly in neurological and metabolic studies, where its structural analogs are frequently investigated.

The growing interest in amino acid derivatives and ester-based compounds has propelled the demand for Tert-Butyl 3-[(1-phenylethyl)amino]propanoate. In recent years, the compound has been linked to studies on bioavailability enhancement and prodrug design, addressing key challenges in modern therapeutics. Its lipophilic tert-butyl group improves membrane permeability, a hot topic in drug delivery optimization. Additionally, the phenylethylamine segment aligns with current trends in targeting neurotransmitter systems, reflecting its relevance in neuroscience research.

From a synthetic chemistry perspective, CAS 1178906-66-5 serves as a versatile building block for N-functionalized propanoates. Its stability under various reaction conditions makes it preferable for multi-step syntheses, particularly in creating chiral intermediates—a critical area in asymmetric catalysis. The compound’s protecting group strategy (tert-butyl ester) also resonates with organic chemists developing novel green chemistry protocols, minimizing waste generation—an increasingly searched topic in sustainable science.

Analytical characterization of Tert-Butyl 3-[(1-phenylethyl)amino]propanoate typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. These methods address the pharmaceutical industry’s emphasis on quality by design (QbD), another trending search term among professionals. Furthermore, the compound’s structure-activity relationship (SAR) studies contribute to broader discussions about molecular optimization in medicinal chemistry forums.

In material science, derivatives of 1178906-66-5 have shown promise in designing functional polymers with tailored properties. The amino ester functionality allows for polymerization or cross-linking reactions, aligning with interests in smart materials and biodegradable plastics. This interdisciplinary potential makes the compound a subject of patents and academic publications, particularly in contexts combining chemical biology with material innovation.

Regulatory and safety profiles of Tert-Butyl 3-[(1-phenylethyl)amino]propanoate adhere to standard laboratory chemical guidelines, with handling protocols emphasizing occupational health measures. While not classified as hazardous under major chemical inventories, proper risk assessment—a frequently searched regulatory topic—remains essential during its use. The compound’s stability data and compatibility matrices are often documented in technical sheets to support safe application across industries.

The commercial availability of CAS 1178906-66-5 through specialized chemical suppliers meets the needs of high-throughput screening (HTS) laboratories and contract research organizations (CROs). Its pricing and supply chain dynamics reflect broader market trends in custom synthesis services, where demand for tailor-made intermediates continues to rise. Discussion forums frequently highlight its role in accelerating hit-to-lead phases during drug development cycles.

Future research directions for this compound may explore its utility in catalysis or as a ligand in metal-organic frameworks (MOFs), given the increasing academic focus on these areas. The tert-butyl ester cleavage mechanism also presents opportunities for developing controlled-release systems, connecting to popular searches about stimuli-responsive materials. As synthetic methodologies evolve, 1178906-66-5 will likely maintain its status as a valuable tool for innovative chemical solutions.